BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: ACY-775 In Vivo
Administration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ACY-775

Cat. No.: B605172

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the dissolution and handling of ACY-775 for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving ACY-775 for in vivo use?

Al: ACY-775 has poor aqueous solubility, and the choice of solvent depends on the desired
concentration and administration route. Several vehicles have been successfully used:

e For lower concentrations and intraperitoneal (i.p.) injection: A common vehicle is a mixture of
DMSO and saline. For example, ACY-775 can be first dissolved in DMSO and then diluted
with 0.9% saline to a final DMSO concentration of 0.75%.[1]

» For higher concentrations (e.g., 50 mg/kg) where solubility is a challenge: ACY-775 has
been administered as a suspension. A homogeneous suspension can be prepared in CMC-
Na (carboxymethylcellulose sodium) solution.

 Alternative clear solution formulations for i.p. or oral administration: Multi-component solvent
systems can be used to achieve a clear solution at concentrations up to at least 2.5 mg/mL.
[2] Common formulations include combinations of DMSO, PEG300, Tween-80, and saline or
other vehicles like 20% SBE-[3-CD in saline or corn oil.[2]

Q2: What is the solubility of ACY-775 in common laboratory solvents?
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A2: The solubility of ACY-775 in DMSO is 66 mg/mL (199.78 mM).[3] It is important to use
fresh, moisture-free DMSO as absorbed moisture can reduce solubility.[3] ACY-775 is reported
to be insoluble in water.[3]

Q3: How should I prepare a stock solution of ACY-775?

A3: It is recommended to prepare a concentrated stock solution in 100% DMSO.[3][2] This
stock solution can then be diluted with the appropriate vehicle for your in vivo experiment. To
avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller volumes
for single use.[3][2]

Q4: How should | store ACY-775 powder and stock solutions?
A4:
e Powder: Store at -20°C for up to 3 years.[3]

e Stock solutions in solvent: Store at -80°C for up to 1 year, or at -20°C for up to 1 month.[3][2]
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Issue

Possible Cause

Recommended Solution

Precipitation upon dilution of
DMSO stock with aqueous
buffer.

ACY-775 has poor aqueous
solubility and can precipitate
out when the DMSO
concentration is significantly
lowered.

* Increase the proportion of co-
solvents like PEG300 and
Tween-80 in the final
formulation.[2] * Consider
using a suspension formulation
with a suspending agent like
CMC-Na.[3] * Gentle heating
and/or sonication can aid in

redissolving the compound.[2]

Inconsistent results between

animals.

If using a suspension,
inconsistent dosing due to
settling of the compound can
lead to variability. Poor
bioavailability can also

contribute.[1]

* Ensure the suspension is
homogeneous by vortexing
thoroughly immediately before
each injection. * Consider
using a clear solution
formulation if the required dose
allows, to improve consistency

of drug exposure.[2]

Difficulty achieving the desired

high concentration in solution.

The inherent low solubility of
ACY-775 limits the maximum
achievable concentration in

many vehicles.

* For high doses (e.g., 50
mg/kg), administration as a
suspension is a common and
published method.[1] * Explore
the use of solubilizing agents
like SBE-B-CD.[2]

Experimental Protocols
Preparation of ACY-775 for Intraperitoneal (i.p.) Injection

(Clear Solution)

This protocol is adapted from formulations provided by chemical suppliers and is suitable for

achieving a clear solution.

Materials:
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ACY-775 powder

DMSO (fresh, anhydrous)

PEG300

Tween-80

Saline (0.9% NaCl)
Procedure:
o Prepare a stock solution of ACY-775 in DMSO (e.g., 25 mg/mL).[2]

o To prepare a 1 mL working solution, sequentially add the following, ensuring the solution is
clear after each addition:

o 100 pL of the 25 mg/mL ACY-775 DMSO stock solution.
o 400 pL of PEG300. Mix until clear.

o 50 pL of Tween-80. Mix until clear.

o 450 pL of Saline. Mix until clear.

o This will result in a final concentration of 2.5 mg/mL ACY-775 in a vehicle of 10% DMSO,
40% PEG300, 5% Tween-80, and 45% Saline.[2] The mixed solution should be used
immediately for optimal results.[3]

Preparation of ACY-775 for Oral Administration
(Suspension)

This protocol is suitable for administering higher doses of ACY-775.
Materials:

e ACY-775 powder
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e CMC-Na (carboxymethylcellulose sodium) solution (e.g., 0.5% or 1% in water)

Procedure:

Weigh the required amount of ACY-775 powder.

e Add the ACY-775 powder to the appropriate volume of CMC-Na solution to achieve the
desired final concentration (e.g., 5 mg/mL).[3]

e Mix thoroughly using a vortex mixer to obtain a homogeneous suspension.

e Ensure the suspension is well-mixed immediately before each administration to ensure
consistent dosing.

Quantitative Data Summary
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Solvent/Vehicl

Solubility/Con

Formulation

Administration

. . Reference
e centration Details Route
66 mg/mL )
DMSO - In vitro/Stock [3]
(199.78 mM)
) -~ Final
0.75% DMSO in Not specified ) )
) o concentration of I.p.
0.9% Saline (used for dilution) )
DMSO is 0.75%
10% DMAC,
10% Solutol 5 mg/kg dose N
- Not specified [1]
HS15, 80% prepared
Saline
Homogeneous
CMC-Na =5 mg/mL ) Oral
suspension
10% DMSO,
40% PEG300, _ .
> 2.5 mg/mL Clear solution Not specified [2]
5% Tween-80,
45% Saline
10% DMSO,
90% (20% SBE- > 2.5 mg/mL Clear solution Not specified [2]
B-CD in Saline)
10% DMSO, ) N
] > 2.5 mg/mL Clear solution Not specified [2]
90% Corn Oil
Visualizations

Experimental Workflow for ACY-775 Solution
Preparation
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g
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Saline
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Caption: Workflow for preparing ACY-775 solutions and suspensions.

Signaling Pathway of ACY-775
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Caption: ACY-775 inhibits HDACS6, leading to increased a-tubulin acetylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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